Cas no 321992-67-0 (3-Propoxypivalic acid)
3-Propoxypivalic acid structure
Product Name:3-Propoxypivalic acid
CAS No:321992-67-0
MF:C8H16O3
MW:160.210843086243
CID:2132321
Update Time:2023-08-04
3-Propoxypivalic acid Chemical and Physical Properties
Names and Identifiers
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- 2,2-dimethyl-3-propoxyPropanoic acid
- 3-Propoxypivalic acid
- 3-propyloxy-2,2-dimethylpropionic acid
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- Inchi: 1S/C8H16O3/c1-4-5-11-6-8(2,3)7(9)10/h4-6H2,1-3H3,(H,9,10)
- InChI Key: SONMPYFVVLVNEQ-UHFFFAOYSA-N
- SMILES: O(CCC)CC(C(=O)O)(C)C
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 5
- Complexity: 129
- Topological Polar Surface Area: 46.5
3-Propoxypivalic acid Related Literature
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Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
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Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
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J. M. Granadino-Roldán,M. Fernández-Gómez,A. Navarro,T. Peña Ruiz,U. A. Jayasooriya Phys. Chem. Chem. Phys., 2004,6, 1133-1143
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Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
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Luke L. Lairson,Warren W. Wakarchuk Chem. Commun., 2007, 365-367
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